Cas no 1214386-24-9 (2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid)

• Product Name: 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid
• CAS No: 1214386-24-9
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 4909176
• Update Time: 2025-05-19

2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-di(pyridin-3-yl)phenyl)acetic acid
• 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid

• Inchi： 1S/C18H14N2O2/c21-18(22)10-16-9-13(14-3-1-7-19-11-14)5-6-17(16)15-4-2-8-20-12-15/h1-9,11-12H,10H2,(H,21,22)
• InChI Key： AOVVGZBNYNHOKU-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C2C=NC=CC=2)C=CC=1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1

Additional information on 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid

2-(2,5-Di(pyridin-3-yl)phenyl)acetic Acid: A Comprehensive Overview

2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid (CAS No. 1214386-24-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as DPPA, belongs to the class of pyridine derivatives and has been extensively studied for its anti-inflammatory and analgesic properties.

The chemical structure of 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid consists of a central phenyl ring substituted with two pyridine groups at the 2 and 5 positions, and an acetic acid moiety attached to the phenyl ring. This arrangement confers the molecule with specific pharmacological activities that make it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in treating inflammatory conditions and pain management.

In terms of its synthesis, 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid can be prepared through several methods. One common approach involves the coupling of 3-bromopyridine with 1,4-dibromobenzene followed by a Suzuki-Miyaura coupling reaction to form the desired di-substituted phenyl ring. Subsequent steps include the introduction of the acetic acid group through esterification and hydrolysis reactions. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

The pharmacological profile of 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid has been extensively investigated in both in vitro and in vivo models. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated analgesic properties by modulating pain signaling pathways in the central nervous system. These findings suggest that DPPA could be a valuable addition to the arsenal of drugs used to manage chronic inflammatory diseases and pain.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Further studies are needed to confirm these findings and to explore its potential in treating specific conditions such as rheumatoid arthritis, osteoarthritis, and neuropathic pain.

Beyond its therapeutic applications, 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid has also shown promise in other areas of research. For instance, it has been investigated for its potential as a lead compound in the development of new materials with enhanced mechanical properties. The rigid structure of DPPA makes it suitable for use in polymer science, where it can be incorporated into polymer chains to improve their strength and stability.

In conclusion, 2-(2,5-Di(pyridin-3-yl)phenyl)acetic acid (CAS No. 1214386-24-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, DPPA is poised to play a significant role in advancing our understanding and treatment of various medical conditions.